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Compound of Interest

Compound Name: 7-Aminoheptanoic acid

Cat. No.: B556480

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Aminoheptanoic acid (7-AHA) is a versatile w-amino acid that serves as a valuable building
block in various scientific and industrial applications. Its bifunctional nature, possessing both a
primary amine and a carboxylic acid separated by a seven-carbon aliphatic chain, allows for its
use in peptide synthesis, polymer chemistry, and as an intermediate in the manufacturing of
pharmaceuticals. This technical guide provides a comprehensive overview of the chemical
properties, structure, and relevant experimental methodologies for 7-aminoheptanoic acid,
tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

7-Aminoheptanoic acid consists of a heptanoic acid backbone with an amino group
substituted at the C-7 position. This linear structure provides flexibility and specific reactivity at
its termini.

Table 1: Chemical Identifiers for 7-Aminoheptanoic Acid
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Identifier Value

IUPAC Name 7-aminoheptanoic acid
CAS Number 929-17-9

Molecular Formula C7H1sNO:2

INChl=1S/C7H15N0O2/c8-6-4-2-1-3-5-7(9)10/h1-

InChl
6,8H2,(H,9,10)
InChlKey XDOLZJYETYVRKV-UHFFFAOYSA-N
Canonical SMILES C(CCCN)CCC(=0)0
Synonyms 7-Aminoenanthic acid, w-Aminoheptanoic acid

Physicochemical Properties

The physical and chemical properties of 7-aminoheptanoic acid are summarized in the table
below, providing essential data for its handling, storage, and application in experimental
settings.

Table 2: Physicochemical Properties of 7-Aminoheptanoic Acid

Property Value Reference
Molecular Weight 145.20 g/mol [1]
Appearance White to off-white crystalline 2]
powder

Melting Point 189-195 °C (decomposes) [3]

Boiling Point 270.6 £ 23.0 °C (Predicted) [2]
Solubility Soluble in water. [3]

pKa pKi: 4.502 (25°C)

Experimental Protocols
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Synthesis of 7-Aminoheptanoic Acid

A common method for the synthesis of 7-aminoheptanoic acid is through the amination of a 7-
haloheptanoic acid derivative. The following protocol is based on the reaction of 7-
iodoheptanoic acid with ammonia.

Materials:

e 7-iodoheptanoic acid

» Concentrated aqueous ammonia solution (e.g., 28-30%)
« Ethanol

o Reaction vessel with temperature control

» Rotary evaporator

» Refrigerator or cooling bath

o Filtration apparatus

e Drying oven

Procedure:

 In a suitable reaction vessel, mix 7-iodoheptanoic acid with an excess of concentrated
agueous ammonia solution.

e Maintain the reaction mixture at a temperature of 45-50°C for approximately 70 hours with
stirring.

 After the reaction is complete, concentrate the mixture under reduced pressure using a
rotary evaporator, ensuring the temperature remains below 50°C.

» To the resulting concentrated syrup, add ethanol to precipitate the 7-aminoheptanoic acid.

e Cool the mixture in a refrigerator or cooling bath to maximize precipitation.
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o Collect the white precipitate by filtration.
» Wash the precipitate with cold ethanol to remove any remaining impurities.

e Dry the purified 7-aminoheptanoic acid in an oven at a low temperature (e.g., 50°C) to a
constant weight.[4]

Characterization

This protocol outlines the general procedure for obtaining a *H-NMR spectrum of 7-
aminoheptanoic acid.

Materials:
e 7-Aminoheptanoic acid sample

o Deuterated solvent (e.g., D20, due to the presence of exchangeable amine and carboxylic
acid protons)

e NMR tube
* NMR spectrometer
Procedure:

e Dissolve a small amount of the 7-aminoheptanoic acid sample in the chosen deuterated
solvent (e.g., D20) in a clean, dry vial. The concentration should be appropriate for the
spectrometer being used.

» Transfer the solution to a clean NMR tube to the appropriate height.
e Place the NMR tube in the spectrometer's probe.

e Acquire the *H-NMR spectrum according to the instrument's standard operating procedures.
Typical parameters include a sufficient number of scans to achieve a good signal-to-noise
ratio.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://patents.google.com/patent/US2955133A/en
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Process the acquired data, including Fourier transformation, phase correction, and baseline
correction.

o Reference the spectrum using the residual solvent peak.
 Integrate the peaks to determine the relative number of protons for each signal.

This protocol describes a general method for obtaining an FT-IR spectrum of solid 7-
aminoheptanoic acid.

Materials:
e 7-Aminoheptanoic acid sample

o FT-IR spectrometer with an ATR (Attenuated Total Reflectance) accessory or KBr pellet
press

e Spatula

» Agate mortar and pestle (if using KBr pellet method)

e Potassium bromide (KBr), IR grade (if using KBr pellet method)
Procedure (ATR Method):

e Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and
allowing it to dry completely.

e Record a background spectrum of the empty ATR crystal.

¢ Place a small amount of the solid 7-aminoheptanoic acid sample onto the ATR crystal,
ensuring complete coverage of the crystal surface.

o Apply pressure using the ATR's pressure arm to ensure good contact between the sample
and the crystal.

e Acquire the FT-IR spectrum of the sample over the desired wavenumber range (e.g., 4000-
400 cm™?).
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o After analysis, clean the ATR crystal thoroughly.

Biological Activity and Signaling Pathway

7-Aminoheptanoic acid has been identified as a ligand for the G protein-coupled receptor 120
(GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[5] GPR120 is recognized as a
receptor for medium and long-chain fatty acids and is implicated in various physiological
processes, including anti-inflammatory responses and metabolic regulation.[1][6]

The activation of GPR120 by ligands such as 7-aminoheptanoic acid can initiate a cascade of
intracellular signaling events. This pathway is of significant interest to drug development
professionals, particularly in the context of metabolic diseases and inflammatory conditions.
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Caption: GPR120 signaling pathway activated by 7-Aminoheptanoic Acid.

Pathway Description: Upon binding of 7-aminoheptanoic acid, GPR120 can signal through
two primary pathways:

o Gaog/11-mediated pathway: Activation of GPR120 leads to the activation of the Gag/11
protein subunit. This, in turn, activates phospholipase C (PLC), which hydrolyzes
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phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IPs stimulates the release of intracellular calcium ([Caz*]i), while DAG
activates protein kinase C (PKC). This cascade can lead to the phosphorylation of
extracellular signal-regulated kinases (ERK1/2).[6]

e [-Arrestin 2-mediated anti-inflammatory pathway: Ligand-bound GPR120 can also recruit 3-
arrestin 2. The GPR120/(-arrestin 2 complex can inhibit the transforming growth factor-3-
activated kinase 1 (TAK1) complex. The TAK1 complex is a key upstream activator of pro-
inflammatory signaling cascades, including the IKK/NF-kB and JNK/AP-1 pathways. By
inhibiting the TAK1 complex, the activation of GPR120 exerts potent anti-inflammatory
effects.[1]

Applications in Research and Drug Development

7-Aminoheptanoic acid's unique structure makes it a valuable tool for researchers and drug
development professionals:

o Peptide Synthesis: It can be incorporated into peptide backbones as a flexible linker or to
create non-natural peptide analogues with modified stability, solubility, and biological activity.

[7]

o Pharmaceutical Intermediate: It serves as a starting material for the synthesis of more
complex active pharmaceutical ingredients (APIs), particularly in the development of
therapies for metabolic and neurological disorders.[6]

» PROTAC Linkers: The Boc-protected form of 7-aminoheptanoic acid is utilized as a linker
in the synthesis of Proteolysis Targeting Chimeras (PROTACS).[8]

» Polymer Science: It is used in the production of biodegradable polymers.

Conclusion

7-Aminoheptanoic acid is a compound with well-defined chemical and physical properties that
make it a versatile building block in chemical synthesis and a molecule of interest in biological
research. Its ability to activate the GPR120 receptor highlights its potential as a lead compound
or a tool for studying metabolic and inflammatory signaling pathways. This guide provides
foundational technical information to support its application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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